![molecular formula C16H12ClN3O3S B2381333 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide CAS No. 864860-89-9](/img/structure/B2381333.png)
5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in scientific literature. The purpose of
Scientific Research Applications
1. Medicinal Chemistry Applications
Anticonvulsant and Sedative-Hypnotic Activity : A related compound, 4-chloro-N-(2-(4-methoxyphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide, has shown significant anticonvulsant activity in tests. It does not impair learning and memory, indicating potential as a sedative-hypnotic agent without cognitive side effects (Faizi et al., 2017).
Cytotoxicity in Cancer Research : The synthesis of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones, starting from a compound similar to 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide, showed significant cytotoxic effects against various cancer cell lines (Hour et al., 2007).
Antibacterial Activity : Hydroxy-substituted benzothiazole derivatives, structurally similar to the compound , have demonstrated potent antibacterial activity against Streptococcus pyogenes (Gupta, 2018).
2. Materials Science and Chemistry
Hydrogen Bonds in Organic Magnetic Materials : Research on closely related benzimidazole compounds has shown their utility in understanding hydrogen bonds' role in magnetic materials (Ferrer et al., 2001).
Crystal Engineering and Halogen Bonds : Studies on similar nitrobenzamide compounds highlight their importance in crystal engineering, offering insights into hydrogen bonding and halogen bonding interactions in crystal structures (Saha et al., 2005).
3. Electrochemistry
- Electrochemical Behavior Studies : Investigation into benzoxazole compounds structurally akin to this compound has provided insights into their electrochemical behaviors, crucial for developing sensitive analytical methods (Zeybek et al., 2009).
properties
IUPAC Name |
5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O3S/c1-8-3-6-13-14(9(8)2)18-16(24-13)19-15(21)11-7-10(17)4-5-12(11)20(22)23/h3-7H,1-2H3,(H,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJOONUCGEWTYCR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-])C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.